Cas no 202920-07-8 (12-bromododecylphosphonic Acid)

12-Bromododecylphosphonic acid is a specialized organophosphorus compound featuring a bromine-terminated alkyl chain and a phosphonic acid functional group. This bifunctional structure makes it valuable for surface modification, particularly in self-assembled monolayers (SAMs) and material science applications. The bromine moiety offers reactivity for further derivatization, while the phosphonic acid group provides strong binding affinity to metal oxides, ceramics, and other inorganic substrates. Its long alkyl chain enhances stability and ordering in thin-film formations. The compound is particularly useful in nanotechnology, corrosion inhibition, and functional coatings, where precise interfacial control is required. It is typically handled under inert conditions due to its sensitivity to moisture and air.
12-bromododecylphosphonic Acid structure
202920-07-8 structure
Product Name:12-bromododecylphosphonic Acid
CAS No:202920-07-8
MF:C12H26BrO3P
MW:329.210804462433
MDL:MFCD11046103
CID:1392668
PubChem ID:45158982
Update Time:2025-05-23

12-bromododecylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

    • 12-bromododecylphosphonic acid
    • Phosphonic acid, (12-bromododecyl)-
    • DTXSID80669816
    • 202920-07-8
    • (12-bromododecyl)phosphonic acid
    • OFBOCVJPIJRGMU-UHFFFAOYSA-N
    • CIA92007
    • MFCD11046103
    • SCHEMBL2817555
    • 12-bromododecylphosphonic Acid
    • MDL: MFCD11046103
    • Inchi: 1S/C12H26BrO3P/c13-11-9-7-5-3-1-2-4-6-8-10-12-17(14,15)16/h1-12H2,(H2,14,15,16)
    • InChI Key: OFBOCVJPIJRGMU-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCCCCP(=O)(O)O

Computed Properties

  • Exact Mass: 328.08000
  • Monoisotopic Mass: 328.08029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Melting Point: 92-94℃
  • PSA: 67.34000
  • LogP: 4.46000

12-bromododecylphosphonic Acid Pricemore >>

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Additional information on 12-bromododecylphosphonic Acid

12-Bromododecylphosphonic Acid: A Comprehensive Overview

The compound with CAS No. 202920-07-8, commonly referred to as 12-bromododecylphosphonic acid, is a specialized organophosphorus compound that has garnered significant attention in the fields of materials science, polymer chemistry, and surface modification. This compound is characterized by its unique structure, which combines a brominated alkyl chain with a phosphonic acid group. The long-chain alkyl bromide moiety provides excellent compatibility with hydrophobic surfaces, while the phosphonic acid group imparts strong chemical reactivity and the ability to form stable bonds with various substrates.

Recent studies have highlighted the potential of 12-bromododecylphosphonic acid in enhancing the properties of advanced materials. For instance, researchers have demonstrated its effectiveness as a surface modifier for silicone-based polymers, significantly improving their adhesion properties without compromising their thermal stability. This advancement is particularly relevant in the development of high-performance adhesives and coatings used in aerospace and automotive industries.

The synthesis of 12-bromododecylphosphonic acid involves a multi-step process that begins with the bromination of a dodecyl alcohol derivative. This is followed by phosphorylation using phosphorus oxychloride or other suitable reagents. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for its application in sensitive industrial processes. The compound's structure has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, confirming its molecular formula and purity.

In terms of applications, 12-bromododecylphosphonic acid has found utility in the formulation of specialty polymers and as an additive in industrial lubricants. Its ability to form stable self-assembled monolayers (SAMs) on metal surfaces has made it a valuable tool in corrosion protection. Recent research has also explored its role in bio-inspired materials, where it serves as a template for mimicking natural surface properties such as superhydrophobicity or anti-fouling characteristics.

The environmental impact of 12-bromododecylphosphonic acid has been a topic of recent concern. Studies indicate that while it exhibits moderate biodegradability under specific conditions, its persistence in aquatic environments requires careful handling during industrial use. Regulatory bodies are increasingly emphasizing the need for sustainable practices to minimize ecological risks associated with its production and application.

Looking ahead, the development of novel synthesis routes and application strategies for 12-bromododecylphosphonic acid is expected to drive further innovation in materials science. Its unique combination of chemical properties positions it as a key component in next-generation materials designed for extreme environments, such as high-temperature or high-corrosion applications.

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